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Compound of Interest

Compound Name: (-)-Nootkatone

Cat. No.: B13353850

Essential Safety and Handling Guide for (-)-
Nootkatone

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is fundamental for ensuring a secure and productive laboratory environment.
This guide provides comprehensive, immediate safety and logistical information for the
handling of (-)-Nootkatone, a naturally occurring sesquiterpenoid found in grapefruit and
Alaska Yellow Cedar.[1][2] It offers procedural, step-by-step guidance on operational and
disposal plans to mitigate risks and ensure safe laboratory practices.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling (-)-Nootkatone, the use of
appropriate personal protective equipment is mandatory.[3]

o Eye and Face Protection: Chemical splash goggles should be worn to protect against
potential eye contact.[3] In situations with a higher risk of splashing, a face shield is
recommended.[4]

» Hand Protection: Chemical-resistant, impervious gloves are necessary to prevent skin
contact.[3] Nitrile rubber gloves are a suitable option.[5][6] Always inspect gloves for any
signs of damage before use.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13353850?utm_src=pdf-interest
https://www.benchchem.com/product/b13353850?utm_src=pdf-body
https://www.benchchem.com/product/b13353850?utm_src=pdf-body
https://www.benchchem.com/product/b13353850?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2018-0122-0015/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2018-0122-0012/content.pdf
https://www.benchchem.com/product/b13353850?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Nootkatone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Nootkatone.pdf
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Nootkatone.pdf
https://datasheets.scbt.com/sc-250579.pdf
https://www.fao.org/4/v8966e/V8966e08.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13353850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Body Protection: A long-sleeved lab coat or other protective clothing is required to cover the

body, arms, and legs.[3][6] For tasks with a higher risk of splashes or spills, a chemical-

resistant apron made of materials like PVC or neoprene should be worn.[3][6]

o Respiratory Protection: If working in an area with inadequate ventilation or when there is a

risk of inhaling dust or mists, a NIOSH-approved respirator should be used.[3][5] At a

minimum, a particle-filtering half mask is recommended.[4]

o Footwear: Closed-toe shoes or boots must be worn to protect the feet.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for (-)-Nootkatone, primarily in its solid,

crystalline form.

Property

Value

Molecular Formula

C15H220[7][8]

Molecular Weight 218.3 g/mol [7][9]
Melting Point 34 -39 °C (93.2 - 102.2 °F)[9][10]
Boiling Point 125 °C (257 °F) at 0.5 mmHg[10][11]
) 99 - 100 °C (210.2 - 212 °F) - closed cup[9][10]
Flash Point
[11]
Density 0.97 - 1.032 g/cm3 at 25 °C[10]

Vapor Pressure

< 0.001 hPa at 25 °C[10]

Water Solubility

Practically insoluble[10][11]

log Pow (Octanol/Water Partition Coefficient)

~4 at 25 °C[10]

Acute Oral Toxicity (LD50, Rat)

> 5,000 mg/kg[10]

Operational Plan: Safe Handling and Disposal
Experimental Protocol: Standard Handling Procedure
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Adherence to proper handling protocols is critical for maintaining a safe laboratory environment
when working with (-)-Nootkatone.

» Preparation: Before beginning work, thoroughly read and understand the Safety Data Sheet
(SDS) for (-)-Nootkatone.[3] Ensure that a designated and properly functioning chemical
fume hood is available.

o Work Area: Conduct all handling of (-)-Nootkatone in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation exposure.[3][11]

o Personal Hygiene: Do not eat, drink, or smoke in the handling area.[5][12] Wash hands
thoroughly with soap and water after handling and before breaks.[5][7]

e Avoiding Contamination: Avoid contact with skin and eyes.[5] Also, avoid generating dust or
mists.[5]

o Container Handling: Keep containers securely sealed when not in use.[5][12] Ensure all
containers are clearly labeled with the chemical name and any relevant hazard warnings.[3]

Storage Requirements

Proper storage is essential to maintain the stability of (-)-Nootkatone and prevent accidents.
e Store in a cool, dry, well-ventilated area away from heat sources and direct sunlight.[5][7]
» Keep containers tightly closed and upright to prevent leaks.[7]

» Store away from incompatible materials, such as strong oxidizing agents, strong acids, and
alkalis.[5][7]

Spill Response Protocol

In the event of a spill, a prompt and appropriate response is essential to mitigate potential
hazards.

e Minor Spills:

o Clean up all spills immediately.[5]
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o Wear appropriate PPE, including impervious gloves and safety glasses.[5]
o Use dry clean-up procedures and avoid generating dust.[5]

o Sweep or vacuum up the spilled material. If vacuuming, use an explosion-proof machine
designed to be grounded.[5]

o Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[5]
e Major Spills:

o Evacuate the area and move upwind.[5]

o Alert emergency responders and inform them of the location and nature of the hazard.[5]

o Control personal contact by using appropriate protective equipment, including a dust
respirator.[5]

o Prevent the spillage from entering drains, sewers, or water courses.[5]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[5]

o Chemical Disposal: Consult with your institution's waste management authority for disposal
guidelines.[5] Incineration at an approved site is a potential disposal method.[5] Do not
dispose of (-)-Nootkatone into drainage systems or the environment.[7]

o Container Disposal: Whenever possible, recycle containers.[5] If recycling is not an option,
dispose of them in an authorized landfill.[5] For smaller containers (50 pounds or less), triple
rinse the container, pouring the rinsate into the application equipment or a mix tank for later
use or disposal.[13] Then, the container can be offered for recycling or reconditioning, or
punctured and disposed of in a sanitary landfill.[13]

Mandatory Visualization
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Workflow for Handling (-)-Nootkatone
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Caption: A workflow diagram illustrating the key steps for safely handling and disposing of (-)-
Nootkatone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. downloads.regulations.gov [downloads.regulations.gov]

. downloads.regulations.gov [downloads.regulations.gov]

. benchchem.com [benchchem.com]

. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
. datasheets.scbt.com [datasheets.scbt.com]

. Personal safety and protective clothing [fao.org]

. finefrag.com [finefrag.com]

. chemicalbull.com [chemicalbull.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. sds.metasci.ca [sds.metasci.ca]

¢ 10. chemicalbook.com [chemicalbook.com]

e 11. (+)-Nootkatone | C15H220 | CID 1268142 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 12. synerzine.com [synerzine.com]

¢ 13. downloads.regulations.gov [downloads.regulations.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling (-)-
Nootkatone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13353850#personal-protective-equipment-for-
handling-nootkatone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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